Cas no 476671-14-4 ((2Z)-3-(4-hydroxy-3-methoxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(4-hydroxy-3-methoxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 476671-14-4
• MF: C₁₉H₁₃N₃O₄S
• MW: 379.389222860336
• CID: 6175463
• PubChem ID: 86261370
• Update Time: 2025-10-10

(2Z)-3-(4-hydroxy-3-methoxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(4-hydroxy-3-methoxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• F0760-0495
• (2Z)-3-(4-hydroxy-3-methoxyphenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• AKOS024599010
• AB00685144-01
• 476671-14-4
• (Z)-3-(4-hydroxy-3-methoxyphenyl)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile
• (Z)-3-(4-hydroxy-3-methoxyphenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

• Inchi： 1S/C19H13N3O4S/c1-26-18-9-12(2-7-17(18)23)8-14(10-20)19-21-16(11-27-19)13-3-5-15(6-4-13)22(24)25/h2-9,11,23H,1H3/b14-8-
• InChI Key： RUKBYJKIWLZOMA-ZSOIEALJSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C1/C(/C#N)=C\C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 379.06267708g/mol
• Monoisotopic Mass: 379.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 140Ų

Additional information on (2Z)-3-(4-hydroxy-3-methoxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Compound Introduction: (2Z)-3-(4-hydroxy-3-methoxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 476671-14-4)

The compound (2Z)-3-(4-hydroxy-3-methoxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile, identified by its CAS number 476671-14-4, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including hydroxyl, methoxy, nitro, and nitrile moieties, contributes to its unique chemical properties and reactivity, making it a subject of intense interest for researchers.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Among these, thiazole derivatives have shown remarkable promise in various pharmacological applications. The compound in question, (2Z)-3-(4-hydroxy-3-methoxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile, is no exception. Its structural composition suggests potential interactions with biological targets that could lead to the development of new drugs targeting a wide range of diseases.

The synthesis of this compound involves intricate organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the thiazole ring into the molecular structure enhances its pharmacological profile by introducing additional binding sites for biological targets. Furthermore, the presence of electron-withdrawing groups such as the nitrile and nitro substituents can influence the compound's electronic properties and metabolic stability.

In the context of drug discovery, the< strong> (2Z)-3-(4-hydroxy-3-methoxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile has been explored for its potential to interact with enzymes and receptors involved in critical biological pathways. For instance, thiazole derivatives have been reported to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in this compound may enhance its binding affinity to these targets, thereby improving therapeutic efficacy.

The< strong> 4-hydroxy-3-methoxyphenyl moiety is particularly noteworthy due to its ability to engage in hydrogen bonding interactions with biological targets. This feature can be exploited to design molecules with enhanced selectivity and potency. Additionally, the< strong> 4-nitrophenyl group introduces a region of high electron density that can participate in π-stacking interactions with aromatic residues in proteins. Such interactions are crucial for stabilizing drug-protein complexes and improving drug residence time at the target site.

Evidence from recent publications suggests that compounds with similar structural features to< strong> (2Z)-3-(4-hydroxy-3-methoxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile exhibit promising pharmacological activity. For example, studies have demonstrated that certain thiazole-based nitriles exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. The< strong> hydroxyl and< strong> methoxy groups in this compound may contribute to its ability to modulate these enzymes effectively.

The< strong>nitrile group is another critical feature that influences the compound's behavior. Nitriles are known for their ability to act as bioisosteres for carboxylic acids or amides, providing an alternative binding mode for biological targets. In addition, nitriles can undergo hydrolysis to form carboxylic acids under physiological conditions, potentially leading to active metabolites with enhanced bioavailability.

The< strong >thiazole ringis a versatile scaffold that has been extensively studied for its pharmacological properties. Its incorporation into drug candidates often enhances their solubility and metabolic stability while maintaining potent biological activity. The specific substitution pattern on the thiazole ring in< strong >(2Z)-3-(4-hydroxy-3-methoxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol...